2-phenoxy-N-[3-(propionylamino)phenyl]butanamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-phenoxy-N-[3-(propanoylamino)phenyl]butanamide
• InChI: InChI=1S/C19H22N2O3/c1-3-17(24-16-11-6-5-7-12-16)19(23)21-15-10-8-9-14(13-15)20-18(22)4-2/h5-13,17H,3-4H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: GBOUQGCULDVSPL-UHFFFAOYSA-N
• SMILES: CCC(C(=O)NC1=CC=CC(=C1)NC(=O)CC)OC2=CC=CC=C2

Description

PPBA is a chemical compound that belongs to the class of amides. It is a white crystalline solid that is soluble in organic solvents such as methanol and ethanol. PPBA has been synthesized by several methods, including the reaction of 3-aminophenylbutyric acid with propionyl chloride and phenoxyacetic acid, followed by cyclization with acetic anhydride.

Mechanism of Action

The mechanism of action of PPBA is not fully understood. However, it is believed to work by inhibiting the activity of enzymes such as COX-2 and 5-LOX. These enzymes are involved in the production of prostaglandins and leukotrienes, which are mediators of the inflammatory response. By inhibiting the activity of these enzymes, PPBA reduces inflammation and pain.
Biochemical and Physiological Effects:
PPBA has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). PPBA has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, PPBA has been found to have antiviral activity against several viruses, including herpes simplex virus type 1 (HSV-1) and human cytomegalovirus (HCMV).

Advantages and Limitations for Lab Experiments

PPBA has several advantages for lab experiments. It is easy to synthesize, and the yield obtained is high. PPBA is also stable and can be stored for a long time without degradation. However, there are some limitations to the use of PPBA in lab experiments. It is not water-soluble, which makes it difficult to use in aqueous solutions. PPBA is also highly lipophilic, which may limit its bioavailability in vivo.

Future Directions

There are several future directions for the study of PPBA. One area of research is the development of more efficient synthesis methods for PPBA. Another area of research is the exploration of the potential applications of PPBA in the treatment of various diseases, including cancer and viral infections. Further studies are also needed to understand the mechanism of action of PPBA and its effects on different cell types and tissues. Finally, the development of more water-soluble derivatives of PPBA may increase its bioavailability and improve its potential as a therapeutic agent.
In conclusion, PPBA is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. The synthesis of PPBA involves the reaction of 3-aminophenylbutyric acid with propionyl chloride and phenoxyacetic acid, followed by cyclization with acetic anhydride. PPBA has been extensively studied for its potential applications in various areas of scientific research, including cancer, inflammation, and viral infections. Further studies are needed to understand the mechanism of action of PPBA and its effects on different cell types and tissues.

Synthesis Methods

The synthesis of PPBA involves the reaction of 3-aminophenylbutyric acid with propionyl chloride and phenoxyacetic acid, followed by cyclization with acetic anhydride. The reaction is carried out in the presence of a catalyst such as triethylamine or pyridine. The yield of PPBA obtained by this method is high, and the purity is also excellent.

Scientific Research Applications

PPBA has been extensively studied for its potential applications in various areas of scientific research. It has been found to have anticancer, anti-inflammatory, and antiviral properties. PPBA has also been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response.